Cas no 133099-80-6 (D-Serine benzyl ester ptsa)

• Product Name: D-Serine benzyl ester ptsa
• CAS No: 133099-80-6
• MF: C₁₇H₂₁NO₆S
• MW: 367.416743993759
• CID: 137542
• Update Time: 2024-01-25

D-Serine benzyl ester ptsa Chemical and Physical Properties

Names and Identifiers

• D-Serine benzyl ester ptsa

• Inchi： 1S/C10H13NO3.C7H8O3S/c11-9(6-12)10(13)14-7-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,9,12H,6-7,11H2;2-5H,1H3,(H,8,9,10)/t9-;/m1./s1
• InChI Key： AKSVYZARYSSXSL-SBSPUUFOSA-N
• SMILES： C1(S(=O)(=O)O)C=CC(C)=CC=1.C1(C=CC=CC=1)COC(=O)[C@H](N)CO

Computed Properties

• Exact Mass: 367.10900
• Monoisotopic Mass: 367.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Boiling Point: 360.4 °C at 760 mmHg
• Flash Point: 171.8 °C
• PSA: 135.30000
• LogP: 3.07220